Cas no 2228973-56-4 (tert-butyl N-{3-2-(methylamino)acetyloxolan-3-yl}carbamate)

• Product Name: tert-butyl N-{3-2-(methylamino)acetyloxolan-3-yl}carbamate
• CAS No: 2228973-56-4
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• CID: 6441055
• PubChem ID: 165689927
• Update Time: 2025-06-22

tert-butyl N-{3-2-(methylamino)acetyloxolan-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-2-(methylamino)acetyloxolan-3-yl}carbamate
• 2228973-56-4
• tert-butyl N-{3-[2-(methylamino)acetyl]oxolan-3-yl}carbamate
• EN300-1882595

• Inchi： 1S/C12H22N2O4/c1-11(2,3)18-10(16)14-12(5-6-17-8-12)9(15)7-13-4/h13H,5-8H2,1-4H3,(H,14,16)
• InChI Key： HYXOZEZMSRGOQE-UHFFFAOYSA-N
• SMILES： O1CCC(C(CNC)=O)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 258.15795719g/mol
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.7Ų

Additional information on tert-butyl N-{3-2-(methylamino)acetyloxolan-3-yl}carbamate

tert-butyl N-{3-2-(methylamino)acetyloxolan-3-yl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{3-2-(methylamino)acetyloxolan-3-yl}carbamate, identified by the CAS number 2228973-56-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into its chemical structure, synthesis, applications, and the latest research findings.

Chemical Structure and Properties

The molecular structure of tert-butyl N-{3-2-(methylamino)acetyloxolan-3-yl}carbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a 3-methoxyoxolan ring. The presence of the methylamino group introduces additional complexity to the molecule, enhancing its reactivity and functionality. This compound exhibits a high degree of stability under normal conditions, making it suitable for various industrial and laboratory applications.

Synthesis and Characterization

The synthesis of tert-butyl N-{3-2-(methylamino)acetyloxolan-3-yl}carbamate involves a multi-step process that typically begins with the preparation of the oxolane ring. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, resulting in higher yields and improved purity. The characterization of this compound is carried out using advanced spectroscopic techniques such as NMR, IR, and MS, which provide detailed insights into its molecular structure and functional groups.

Applications in Pharmaceutical Research

tert-butyl N-{3-2-(methylamino)acetyloxolan-3-yl}carbamate has shown remarkable potential in the field of drug discovery. Its unique chemical properties make it an ideal candidate for designing bioactive molecules with therapeutic applications. Recent studies have highlighted its role as a precursor in the synthesis of novel antibiotics and anticancer agents. The compound's ability to interact with specific biological targets has been extensively studied, paving the way for its use in targeted drug delivery systems.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact of tert-butyl N-{3-2-(methylamino)acetyloxolan-3-yl}carbamate is crucial for ensuring safe handling and disposal practices. Recent research has focused on evaluating its biodegradability and toxicity levels. Studies indicate that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, making it environmentally friendly when used responsibly.

Future Directions and Research Opportunities

The future of tert-butyl N-{3-2-(methylamino)acetyloxolan-3-yl}carbamate lies in exploring its potential applications in emerging fields such as nanotechnology and green chemistry. Ongoing research aims to develop more efficient synthesis routes and explore its compatibility with sustainable manufacturing processes. Additionally, investigations into its interactions with biological systems are expected to unlock new therapeutic possibilities.

In conclusion, tert-butyl N-{3-2-(methylamino)acetyloxolan-3-yl}carbamate, CAS number 2228973-564, represents a significant advancement in organic chemistry with diverse applications across multiple industries. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of chemical innovation.